
Application Notes and Protocols for Second
Harmonic Generation in Ba₂NaNb₅O₁₅

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium sodium niobate

Cat. No.: B1143473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium sodium niobate (Ba₂NaNb₅O₁₅), often abbreviated as BNN, is a versatile nonlinear

optical crystal with notable applications in frequency conversion, particularly second harmonic

generation (SHG). Its high nonlinear optical coefficients, approximately twice those of lithium

niobate (LiNbO₃), and its resistance to optically induced refractive index inhomogeneities

(optical damage) at room temperature make it an attractive material for generating coherent

light at shorter wavelengths.[1] This document provides detailed application notes and

protocols for setting up and performing second harmonic generation experiments using

Ba₂NaNb₅O₁₅ crystals.

Physical and Optical Properties of Ba₂NaNb₅O₁₅
At room temperature, Ba₂NaNb₅O₁₅ belongs to the orthorhombic crystal system with the point

group mm2. This non-centrosymmetric structure is a prerequisite for second-order nonlinear

optical effects like SHG. The crystal is a "filled" tungsten-bronze type ferroelectric material.[1]

Table 1: Key Physical and Optical Properties of Ba₂NaNb₅O₁₅
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Property Value Reference

Crystal System Orthorhombic

Point Group mm2

Nonlinear Optical Coefficients d₃₁ = d₁₅, d₃₂ = d₂₄, d₃₃ [1]

Phase Matching Temperature

(for 1064 nm SHG)

-80°C (propagating along x-

axis)
[1]

-90°C (propagating along y-

axis)
[1]

Refractive Index (approximate) ~2.4

Experimental Setup for Second Harmonic
Generation
A typical experimental setup for achieving SHG in a Ba₂NaNb₅O₁₅ crystal involves a high-

intensity laser source, focusing and collimating optics, the nonlinear crystal mounted in a

temperature-controlled housing, and a detection system to measure the generated second

harmonic signal.

Essential Components:
Laser Source: A Q-switched or mode-locked Nd:YAG laser operating at a fundamental

wavelength of 1064 nm is commonly used. The high peak power of pulsed lasers is crucial

for efficient SHG.

Optical Isolator: Placed after the laser to prevent back-reflections that could destabilize the

laser operation.

Focusing Lens: A lens with a suitable focal length (e.g., 10-20 cm) is used to focus the laser

beam into the Ba₂NaNb₅O₁₅ crystal, increasing the power density.

Ba₂NaNb₅O₁₅ Crystal: A high-quality, single-domain crystal with polished optical faces. The

crystal should be cut to the appropriate orientation for the desired phase-matching condition.
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Crystal Mount and Temperature Controller: A cryostat or a Peltier cooler is essential to

achieve and maintain the specific low temperatures required for phase matching of 1064 nm

radiation.

Collimating Lens: Placed after the crystal to collimate the diverging fundamental and second

harmonic beams.

Filter: A filter that selectively transmits the second harmonic wavelength (e.g., 532 nm) and

blocks the fundamental wavelength (1064 nm).

Detector: A photodiode power meter or a spectrometer to measure the power and

wavelength of the generated second harmonic light.

Experimental Workflow Diagram
Caption: Experimental workflow for second harmonic generation in Ba₂NaNb₅O₁₅.

Detailed Experimental Protocol
1. System Alignment:

Ensure the Nd:YAG laser is operating in a stable mode with the desired pulse characteristics

(e.g., pulse energy, pulse duration, and repetition rate).

Align the laser beam to pass through the center of all optical components (isolator, lenses,

and the aperture of the crystal mount). Use an infrared viewer or camera for beam

visualization.

2. Crystal Preparation and Mounting:

Carefully clean the optical faces of the Ba₂NaNb₅O₁₅ crystal using appropriate solvents (e.g.,

spectroscopic grade methanol or acetone) and lens tissue.

Mount the crystal in the temperature-controlled holder, ensuring good thermal contact.

3. Focusing and Collimation:
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Place the focusing lens at a distance from the crystal to achieve the desired beam waist

inside the crystal. The optimal focal spot size will depend on the crystal length and the laser

beam parameters.

Position the collimating lens after the crystal to produce a collimated output beam.

4. Temperature-Tuned Phase Matching:

Begin cooling the Ba₂NaNb₅O₁₅ crystal using the temperature controller.

For a fundamental wavelength of 1064 nm, the target phase-matching temperatures are

approximately -80°C for propagation along the x-axis and -90°C for propagation along the y-

axis.[1]

Monitor the output for the generation of green light (532 nm) as the crystal approaches the

phase-matching temperature. A sensitive photodetector or even the naked eye (with

appropriate safety precautions and low power) can be used for initial detection.

5. Optimization of SHG Efficiency:

Fine-tune the crystal's temperature around the target phase-matching temperature to

maximize the second harmonic output. The phase-matching temperature can be very

sensitive, so small adjustments are necessary.

Adjust the crystal's tilt and rotation angles to optimize the interaction length and maximize

the SHG signal.

Optimize the position of the focusing lens to ensure the beam waist is located at the center

of the crystal.

6. Data Acquisition:

Place the filter after the collimating lens to block the fundamental 1064 nm light.

Measure the power of the 532 nm second harmonic beam using a calibrated power meter.

To calculate the conversion efficiency, also measure the power of the fundamental beam

before it enters the crystal.
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Conversion Efficiency Calculation:

η = (P₂ω / Pω) * 100%

Where:

η is the conversion efficiency.

P₂ω is the power of the second harmonic beam.

Pω is the power of the fundamental beam.

Data Presentation
Table 2: Representative Experimental Parameters for SHG in Ba₂NaNb₅O₁₅
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Parameter Typical Value/Component Notes

Laser Source

Type Q-switched Nd:YAG Provides high peak power

Fundamental Wavelength (ω) 1064 nm Infrared

Second Harmonic Wavelength

(2ω)
532 nm Green

Pulse Duration 10 - 100 ns

Repetition Rate 10 Hz - 10 kHz

Nonlinear Crystal

Material Ba₂NaNb₅O₁₅

Dimensions e.g., 5x5x10 mm³ Varies with specific experiment

Orientation Cut for Type I phase matching

Optical Components

Focusing Lens f = 100 mm

Collimating Lens f = 50 mm

Filter 532 nm bandpass filter OD > 4 at 1064 nm

Detection System

Detector
Silicon photodiode power

meter
Calibrated for 532 nm

Phase Matching

Method Temperature Tuning

Temperature -80°C to -90°C For 1064 nm fundamental

Signaling Pathway and Logical Relationships
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The process of second harmonic generation is a coherent nonlinear optical interaction. The

logical relationship between the input and output is governed by the principles of nonlinear

optics and phase matching.

Input Nonlinear Interaction

Output

Fundamental Light
(ω, k_ω)

Ba₂NaNb₅O₁₅ Crystal
(χ⁽²⁾)

Phase Matching
(Δk = 2k_ω - k_₂ω ≈ 0)

Second Harmonic Light
(2ω, k_₂ω)

Click to download full resolution via product page

Caption: Logical diagram of the second harmonic generation process.

Important Considerations and Troubleshooting
Crystal Quality: The quality of the Ba₂NaNb₅O₁₅ crystal is paramount. Inclusions, domain

walls, and surface imperfections can significantly reduce SHG efficiency and distort the

output beam.

Optical Damage: While Ba₂NaNb₅O₁₅ has a high damage threshold at room temperature, it

is still important to avoid excessively high laser intensities that could cause damage,

especially at cryogenic temperatures.

Temperature Stability: The phase-matching temperature needs to be precisely controlled and

stable. Small temperature fluctuations can lead to a significant drop in SHG efficiency.

Polarization: The polarization of the fundamental beam must be correctly aligned with the

crystallographic axes of the Ba₂NaNb₅O₁₅ crystal to access the desired nonlinear coefficient.

A half-wave plate can be used to rotate the polarization of the input beam for optimization.
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Sellmeier Equations: The refractive index of a material is dependent on the wavelength. This

relationship is described by the Sellmeier equations. While specific Sellmeier equations for

Ba₂NaNb₅O₁₅ are not readily available in the literature, the provided phase-matching

temperatures for 1064 nm serve as a reliable starting point for experiments with this

wavelength. For other fundamental wavelengths, the phase-matching temperature will need

to be determined experimentally.

By following these detailed application notes and protocols, researchers can successfully

implement second harmonic generation using Ba₂NaNb₅O₁₅ crystals for a variety of

applications requiring coherent visible light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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